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Compound of Interest

Compound Name: 1-(4-Methyloxazol-2-yl)ethanone

Cat. No.: B1590437

1-(4-Methyloxazol-2-yl)ethanone is a heterocyclic ketone that serves as a crucial intermediate
in organic synthesis.[1] Its molecular structure, featuring a 4-methyloxazole ring coupled with
an acetyl group, makes it a valuable precursor for the synthesis of more complex molecules.
This compound is particularly significant in the fields of medicinal chemistry and agrochemical
development.[1] It is a key building block for active pharmaceutical ingredients (APIs) targeting
a range of diseases and is also utilized in the creation of pesticides and herbicides.[1] The
imidazole and oxazole moieties, in general, are of significant interest in pharmaceutical
research due to their wide spectrum of biological activities. The targeted synthesis of
derivatives like 1-(4-Methyloxazol-2-yl)ethanone is vital for structure-activity relationship
(SAR) studies in drug discovery.[2][3][4][5]

This guide aims to provide an in-depth understanding of the safety and handling considerations
necessary for the proficient and safe use of this compound in a laboratory setting.

Hazard Identification and Classification

A thorough understanding of the potential hazards associated with a chemical is the foundation
of safe laboratory practice. 1-(4-Methyloxazol-2-yl)ethanone is classified under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS) and presents several
health hazards.[6][7][8][9][10]

GHS Classification
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The GHS classification for 1-(4-Methyloxazol-2-yl)ethanone indicates that it is harmful and an

irritant.[6][11] The primary hazards are summarized in the table below.

. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
o GHSO07 H302: Harmful if
Acute toxicity, ) ]
oral Category 4 (Exclamation Warning swallowed.[6][11]
ra
Mark) [12]
Skin GHSO07 H315: Causes
corrosion/irritatio ~ Category 2 (Exclamation Warning skin irritation.[6]
n Mark) [11][12]
) H319: Causes
Serious eye GHSO07 .
, , serious eye
damage/eye Category 2A (Exclamation Warning S
o irritation.[6][11]
irritation Mark)
[12]
» H335: May
Specific target GHSO07 ,
o _ _ cause respiratory
organ toxicity — Category 3 (Exclamation Warning

single exposure

Mark)

irritation.[6][11]
[12]

It is imperative to recognize that even chemicals with a "Warning" signal word can cause

significant harm if not handled correctly. The GHS pictograms and statements provide a clear

and immediate visual reference for the potential hazards.[7][8][13]

Toxicological Profile

The toxicological properties of 1-(4-Methyloxazol-2-yl)ethanone have not been fully

investigated.[14] However, based on its classification, exposure can lead to the following

adverse effects:

 Ingestion: Harmful if swallowed, potentially causing nausea, vomiting, and gastrointestinal

irritation.[6][11]
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» Skin Contact: Causes skin irritation, which may manifest as redness, itching, and
inflammation.[6][11]

o Eye Contact: Causes serious eye irritation, with symptoms including pain, tearing, and
redness. Prolonged contact could lead to more severe eye damage.[6][11]

 Inhalation: May cause respiratory tract irritation, leading to coughing, sneezing, and
shortness of breath.[6][11]

Given the potential for these health effects, strict adherence to prescribed safety protocols is
essential.

Exposure Controls and Personal Protection

Controlling exposure to 1-(4-Methyloxazol-2-yl)ethanone is paramount for ensuring personnel
safety. This is achieved through a combination of engineering controls, administrative controls,
and the use of appropriate Personal Protective Equipment (PPE).

Engineering Controls

e Ventilation: All handling of 1-(4-Methyloxazol-2-yl)ethanone should be conducted in a well-
ventilated area. For procedures that may generate dust or vapors, a chemical fume hood is
mandatory.[15]

o Safety Equipment: A safety shower and eyewash station must be readily accessible in the
immediate vicinity of where the compound is being handled.[16]

Personal Protective Equipment (PPE)

The selection of PPE should be based on a thorough risk assessment of the specific
procedures being performed. The following PPE is mandatory when handling 1-(4-
Methyloxazol-2-yl)ethanone:

o Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against splashes and airborne particles.[15][16]

e Skin Protection:
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o Gloves: Wear compatible, chemical-resistant gloves.[16] Nitrile or neoprene gloves are
generally suitable, but it is crucial to consult the glove manufacturer's compatibility chart.

o Lab Coat: A flame-resistant lab coat should be worn at all times to protect against skin
contact.[15]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust or aerosols, a NIOSH-approved respirator is necessary.[16]

Caption: Required PPE for handling 1-(4-Methyloxazol-2-yl)ethanone.

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of 1-(4-Methyloxazol-2-
yl)ethanone and preventing accidental exposure.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[16]
e Do not breathe dust or vapors.[15]

e Use only in a chemical fume hood.[15]

e Wash hands thoroughly after handling.[16]

» Do not eat, drink, or smoke in the laboratory.[15]

o Take precautionary measures against static discharges.[14]

Storage Conditions

» Store in a tightly closed container.[1][16]

e Keep in a dry, cool, and well-ventilated place.[1][15] Recommended storage temperatures
are room temperature or 4°C.[1][6][11]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.
[14]
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e Store in a locked-up area.[12]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial to
mitigate harm.

First-Aid Measures

 After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[16][17]

o After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of
water. Consult a physician.[12][15][17]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.
[12][15]

» After Ingestion: If swallowed, rinse mouth with water (only if the person is conscious). Do
NOT induce vomiting. Call a physician immediately.[12][15][16]

Accidental Release Measures

» Personal Precautions: Wear appropriate personal protective equipment, including a
respirator, chemical safety goggles, and heavy rubber gloves. Evacuate personnel to a safe
area.[16]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[14]

o Methods for Cleaning Up: Sweep up the material, place it in a bag, and hold for waste
disposal. Avoid raising dust. Ventilate the area and wash the spill site after material pickup is
complete.[16]
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{Spill or Release | 1. Evacuate area.
2. Wear full PPE.
3. Contain and clean up.
4. Dispose of as hazardous waste.}

Rinse mouth.
Ingestion Do NOT induce vomiting.

Seek medical attention.

Rinse with water for 15 mins.

S Seek immediate medical attention.

Remove contaminated clothing.

i e Rinse with water.

Move to fresh air.

Inhalation | ool medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. 1-(4-Methyloxazol-2-yl)ethanone [myskinrecipes.com]

¢ 2. pdf.benchchem.com [pdf.benchchem.com]

¢ 3. lookchem.com [lookchem.com]

e 4. 1-(4-Fluorophenyl)-2-(1H-imidazol-1-yl)ethanone - PMC [pmc.ncbi.nim.nih.gov]

¢ 5. Dual COX-2 and 15-LOX inhibition study of novel 4-arylidine-2-mercapto-1-phenyl-1H-
imidazolidin-5(4H)-ones: Design, synthesis, docking and anti-inflammatory activity - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1590437?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590437?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/oxazole-derivatives/114444--1-4-methyloxazol-2-ylethanone.html
https://pdf.benchchem.com/1332/Synthesis_of_1_4_Methyl_1H_imidazol_2_yl_ethanone_An_Application_Note_and_Protocol.pdf
https://www.lookchem.com/404.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC3213485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11073913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11073913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11073913/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. sigmaaldrich.com [sigmaaldrich.com]
e 7. GHS Classification Summary - PubChem [pubchem.ncbi.nim.nih.gov]
e 8. GHS Classification Summary (Rev.9) - PubChem [pubchem.ncbi.nim.nih.gov]

e 9. Overview of the GHS Classification Scheme in Hazard Classification - A Framework to
Guide Selection of Chemical Alternatives - NCBI Bookshelf [ncbi.nim.nih.gov]

e 10. mu.edu.sa [mu.edu.sa]

e 11. chemscene.com [chemscene.com]

e 12. static.cymitquimica.com [static.cymitquimica.com]

e 13. GHS hazard statements - Wikipedia [en.wikipedia.org]
e 14. fishersci.com [fishersci.com]

o 15. fishersci.at [fishersci.at]

e 16. jwpharmlab.com [jwpharmlab.com]

e 17. file.bldpharm.com [file.bldpharm.com]

» To cite this document: BenchChem. [Introduction: The Chemical Identity and Utility of 1-(4-
Methyloxazol-2-yl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590437#1-4-methyloxazol-2-yl-ethanone-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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